Iron(III) oxide hydrate

Specification

• CAS No.: 12259-21-1
• Molecular Formula: Fe2H2O4
• Molecular Weight: 177.7 g/mol
• IUPAC Name: iron(3+);oxygen(2-);hydrate
• Standard InChI: InChI=1S/2Fe.H2O.3O/h;;1H2;;;/q2*+3;;3*-2
• Standard InChI Key: QGPQTSCLUYMZHL-UHFFFAOYSA-N
• SMILES: O.[O-2].[O-2].[O-2].[Fe+3].[Fe+3]
• Canonical SMILES: O.[O-2].[O-2].[O-2].[Fe+3].[Fe+3]

Introduction

Chemical Structure and Properties

Structural Characteristics

Iron(III) oxide hydrate exists as sub-microscopic particles (typically <50 Å) with partial crystallinity. Mössbauer spectroscopy analysis reveals octahedral Fe³⁺ coordination in its structure, providing important insights into its atomic arrangement. The compound lacks the long-range order observed in crystalline iron oxyhydroxides such as α-FeOOH and γ-FeOOH, making it metastable and prone to recrystallization under heating or aging conditions.

Physical and Chemical Properties

The fundamental properties of Iron(III) oxide hydrate are summarized in the following table:

Property	Value
Molecular Formula	Fe₂H₂O₄ (simplified representation)
Molecular Weight	177.703 g/mol
Appearance	Red-brown solid
Odor	Odorless
pH Value	Approximately 7
Melting Point	Decomposes before melting
Solubility	Insoluble in water
Density	Variable (dependent on hydration)
Iron(III) oxide hydrate exhibits thermal behavior characterized by staged decomposition. When heated, it displays an endothermic peak at approximately 110°C corresponding to water loss, followed by another endothermic peak at around 380°C associated with dehydroxylation. An exothermic crystallization into α-Fe2O3 (hematite) typically occurs at approximately 420°C.

Preparation Methods

Laboratory Synthesis

Iron(III) oxide hydrate can be synthesized through several laboratory methods:

• Controlled Hydrolysis: Mixing Fe(III) salts such as Fe₂(SO₄)₃ with NaOH at pH 10.5 and 60°C produces a hydrated Fe(III) oxide gel.

• Electrolytic Oxidation: One common method involves the electrolytic oxidation of iron in a sodium bicarbonate solution, which functions as an inert electrolyte. This process yields hydrated FeO(OH), which can subsequently be dehydrated at approximately 200°C to produce Fe₂O₃.

Influencing Factors

The synthesis of Iron(III) oxide hydrate is significantly influenced by several reaction parameters:

• pH Level: Controls the rate and completeness of hydrolysis

• Temperature: Affects crystallinity and particle size

• Anion Type: Different anions (e.g., Cl⁻ versus NO₃⁻) promote the formation of different iron oxide phases; for instance, Cl⁻ promotes β-FeOOH formation, while ClO₄⁻ favors α-Fe₂O₃

Chemical Reactions

Oxidation and Reduction

Iron(III) oxide hydrate participates in several significant redox reactions:

• Oxidation: The compound can be further oxidized to form iron(III) oxide-hydroxide (FeO(OH)).

• Reduction: When exposed to hydrogen gas at elevated temperatures, it undergoes reduction to form elemental iron (Fe) and water through a multi-step process involving intermediate compounds such as Fe₃O₄ and FeO.

• Carbothermal Reduction: The compound can be reduced with carbon at several hundred degrees Celsius, commonly used in metallurgical applications.

Acid-Base Reactions

Iron(III) oxide hydrate exhibits amphoteric behavior, reacting with acids to form iron(III) salts. A notable example is its reaction with sulfuric acid to produce iron(III) sulfate and water. The compound's acid-base reactivity makes it useful in various chemical applications and processes.

Applications in Scientific Research

Catalytic Applications

Iron(III) oxide hydrate serves as an effective catalyst in various chemical processes:

Reaction Type	Role of Iron(III) oxide hydrate	Product
Oxidation of Carbon Monoxide	Catalyst	Carbon dioxide
Reduction of Nitrogen Oxides	Catalyst	Reduced nitrogen compounds
Photocatalytic Water Splitting	Photocatalyst	Hydrogen gas
The compound's catalytic efficiency stems from its high surface area, abundant surface hydroxyl groups, and the redox properties of iron.

Material Science Applications

In material science, Iron(III) oxide hydrate serves as:

• Precursor: For the development of various iron oxide nanostructures

• Composite Component: In advanced functional materials

• Pigment: Used as Pigment Brown 6 and Pigment Red 101 in various applications

Biological Activity

Mechanisms of Action

The biological activity of Iron(III) oxide hydrate primarily stems from its redox properties and ability to generate reactive oxygen species (ROS) upon interaction with cellular components. This interaction can lead to oxidative stress, which is implicated in various pathological conditions when occurring excessively.
The compound's biological effects include:

• Oxidative Stress Induction: Catalyzes the formation of ROS, potentially damaging cellular components including lipids, proteins, and DNA

• Magnetic Properties: Enables applications in biomedical imaging techniques like MRI by enhancing image contrast

• Drug Delivery Potential: The biocompatibility and functionalization capacity of Iron(III) oxide hydrate nanoparticles make them promising candidates for targeted drug delivery systems

Biocompatibility Considerations

Research into the biocompatibility of Iron(III) oxide hydrate has yielded important insights for medical applications:

Property	Observation	Significance
Cytotoxicity	Dose-dependent effects	Important for therapeutic window determination
Biodegradation	Gradual degradation in biological systems	Relevant for clearance mechanisms
Surface Chemistry	Highly modifiable	Enables functionalization for specific targeting

Comparison with Similar Compounds

Comparison with Iron Oxyhydroxides

Iron(III) oxide hydrate differs from crystalline iron oxyhydroxides (α-FeOOH and γ-FeOOH) in several key aspects:

• Crystallinity: Iron(III) oxide hydrate lacks the long-range order present in α-FeOOH and γ-FeOOH, making it metastable and more susceptible to recrystallization under thermal or aging conditions

• Reactivity: Due to its amorphous nature and higher surface area, Iron(III) oxide hydrate generally exhibits greater reactivity compared to crystalline iron oxyhydroxides

Comparison with Amorphous Iron(III) Hydroxide Hydrate

Property	Iron(III) oxide hydrate	Amorphous Fe(OH)₃·nH₂O
Structure	Partially crystalline	Fully amorphous
Aging Behavior	Recrystallizes to α-Fe₂O₃/α-FeOOH	Transforms to α-FeOOH/α-Fe₂O₃
Surface Reactivity	High (due to OH⁻ groups)	Moderate
Synthesis Route	Alkaline hydrolysis	Rapid neutralization of Fe³⁺
This comparison highlights the structural differences that influence the stability and reactivity of these related compounds.

Environmental Applications

Heavy Metal Remediation

One of the most significant environmental applications of Iron(III) oxide hydrate is in the removal of heavy metals from contaminated water sources. Its high surface area and abundant surface hydroxyl groups make it an effective adsorbent for various heavy metal ions.
Studies have demonstrated that modified forms of the compound, such as sawdust-modified Iron(III) oxide beads, can significantly reduce lead concentration in wastewater, highlighting its potential for environmental cleanup efforts. The mechanism primarily involves surface complexation, where metal ions form coordination bonds with the oxide surface.

Adsorption Mechanisms

The nickel adsorption mechanism to amorphous hydrous ferric oxide has been extensively studied using extended X-ray absorption fine structure (EXAFS) analysis. Research has shown that Ni(II) forms inner-sphere mononuclear bidentate complexes along edges of FeO₆ octahedra when sorbed to hydrous ferric oxide surfaces, with Ni–O distances of 2.05–2.07 Å and Ni–Fe distances of 3.07–3.11 Å.
This adsorption mechanism was observed across various experimental conditions:

• Ionic strength ranging from 2.8 × 10⁻³ to 10⁻¹

• pH from 6 to 7

• Ni(II) loadings from 8 × 10⁻⁴ to 8.1 × 10⁻³ mol/g

• Reaction times from 4 hours to 8 months

Advanced Research and Future Directions

Structural Characterization Challenges

Despite extensive research, the precise structural characterization of Iron(III) oxide hydrate remains challenging due to:

• Variable Hydration: The water content can vary significantly, affecting structural properties

• Poor Crystallinity: The amorphous or poorly crystalline nature complicates traditional diffraction-based analyses

• Phase Transformation: The compound undergoes phase changes during analysis methods that involve heating
  Advanced techniques such as X-ray absorption spectroscopy (XAS), atomic pair distribution function (PDF) analysis, and high-resolution transmission electron microscopy (HRTEM) are being increasingly employed to address these challenges.

Emerging Applications

Recent research points to several promising applications for Iron(III) oxide hydrate:

• Nanomedicine: Development of magnetic nanoparticles for targeted drug delivery and hyperthermia treatment

• Energy Storage: Utilization in next-generation batteries and supercapacitors

• Advanced Catalysis: Application in sustainable chemical processes and green chemistry initiatives The continued exploration of these applications depends on addressing the fundamental questions about the compound's structure and reactivity.